1,2-dimethyl-1H-benzo[d]imidazol-6-amine

• IUPAC Name: 2,3-dimethylbenzimidazol-5-amine
• InChI: InChI=1S/C9H11N3/c1-6-11-8-4-3-7(10)5-9(8)12(6)2/h3-5H,10H2,1-2H3
• InChI Key: OAUGOBOEYPHXCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=C(C=C2)N
• Molecular Formula: C9H11N3
• Molecular Weight: 161.20 g/mol
• CAS RN: 4006-62-6

Description

1,2-Dimethyl-1H-benzo[d]imidazole is a compound that falls under the category of imidazoles. Imidazoles are five-membered heterocyclic compounds that contain three carbon atoms, two nitrogen atoms, and two double bonds. They are key components to functional molecules that are used in a variety of everyday applications.

Synthesis Analysis

Recent advances in the synthesis of imidazoles have been focused on the regiocontrolled synthesis of substituted imidazoles. The bonds constructed during the formation of the imidazole are of particular interest. One method involves the cyclization of amido-nitriles to form disubstituted imidazoles. This reaction is reported to proceed via nickel-catalysed addition to nitrile, which is followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazoles undergo a variety of chemical reactions. For instance, 1,2-Dimethylimidazole reacts with copper (II) tetraacetate to yield a specific copper (II) complex. It also undergoes a Menschutkin reaction with benzyl bromide to yield a specific imidazolium bromide.

Physical And Chemical Properties Analysis

Imidazoles, including 1,2-dimethyl-1H-benzo[d]imidazol-6-amine, are typically white or colorless solids that are highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antimicrobial Research

Benzimidazole derivatives have been studied for their antimicrobial potential. .

Medical Chemistry

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Synthesis of Functional Molecules

Benzimidazole compounds are key components in the synthesis of functional molecules used in everyday applications. .

Antitubercular Agents

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Safety and Hazards

While specific safety and hazard information for 1,2-dimethyl-1H-benzo[d]imidazol-6-amine is not available, 1,2-Dimethylimidazole has been classified as having acute toxicity when ingested, causing eye damage and skin irritation.

Future Directions

The future of imidazole research lies in the development of novel methods for the regiocontrolled synthesis of substituted imidazoles. This is due to the wide range of applications to which this important heterocycle is being deployed, such as traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications.

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various targets in the body, leading to their wide range of biological activities . The specific interactions and changes resulting from this compound’s action would depend on its specific target, which is currently unknown.

Biochemical Pathways

Given the wide range of biological activities of imidazole derivatives, it can be inferred that this compound may affect multiple pathways . The downstream effects would depend on the specific pathways and targets involved.

Result of Action

Given the wide range of biological activities of imidazole derivatives, it can be inferred that this compound may have diverse effects at the molecular and cellular levels .

Synthesis routes and methods

Procedure details

To a stirred solution of tin (II) chloride dihydrate (4.7 g) in concentrated hydrochloric acid (15 ml) was added 1,2-dimethyl-6-nitro-1H-benzimidazole (1 g) (J. Chem. Soc.,1931, 1143-1153), and the mixture was stirred at room temperature for 6 h. The mixture was poured onto ice and chloroform, and basified to pH 10 by the addition of 10M sodium hydroxide solution. The mixture was extracted several times with chloroform and the combined organic extracts dried and concentrated in vacuo to give a brown solid. This was crystallised from ethanol to give the title compound.